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Compound Name: Cibinetide

Cat. No.: B606681 Get Quote

Cibinetide Stock Solution Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with best practices for preparing, storing, and troubleshooting Cibinetide stock

solutions.

Frequently Asked Questions (FAQs)
Q1: What is Cibinetide and what are its basic properties?

Cibinetide, also known as ARA-290, is a synthetic 11-amino acid peptide derived from

erythropoietin (EPO).[1][2] It is engineered to retain the tissue-protective and anti-inflammatory

properties of EPO without stimulating red blood cell production.[1][2]

Q2: What is the molecular weight of Cibinetide?

The molecular weight of Cibinetide is approximately 1257.31 g/mol .[3][4][5][6]

Q3: In what form is Cibinetide typically supplied?

Cibinetide is usually supplied as a lyophilized (freeze-dried) powder.[1] This form ensures

stability during shipping and storage.[1][7]
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Q4: What are the recommended solvents for reconstituting Cibinetide?

The choice of solvent depends on the intended experimental use. Common solvents include:

Dimethyl sulfoxide (DMSO): Cibinetide is soluble in DMSO.[3][7]

Water: Cibinetide is soluble in water, though adjusting the pH to 8 with ammonium

hydroxide may be necessary to achieve higher concentrations.[6][8]

0.1 M NaOH: This is another aqueous solvent option for achieving a stock solution.[6][8]

Bacteriostatic water: For clinical or in vivo studies where sterility is crucial, bacteriostatic

water is often used for reconstitution.[1][9]

Q5: How should lyophilized Cibinetide powder be stored?

Lyophilized Cibinetide should be stored in a freezer at or below -20°C for long-term storage

(up to 3 years) and protected from light.[1][3][7] For short-term storage, it can be kept in a

refrigerator at 2-8°C for up to 2 years.[1]

Q6: What is the stability of reconstituted Cibinetide stock solutions?

Once reconstituted, the stability of the stock solution depends on the solvent and storage

temperature:

In solvent at -80°C: Stable for up to 1 year.[3]

In solvent at -20°C: Stable for up to 1 month.[6][10]

Reconstituted in bacteriostatic water and refrigerated (2-8°C): Stable for up to 6 weeks.[1]

To avoid degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot the

stock solution into single-use volumes before freezing.[9][10]

Q7: Does the presence of trifluoroacetic acid (TFA) salt in the peptide preparation affect

experiments?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b606681?utm_src=pdf-body
https://www.benchchem.com/product/b606681?utm_src=pdf-body
https://www.targetmol.com/compound/cibinetide
https://www.medkoo.com/products/24035
https://www.benchchem.com/product/b606681?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-P0168/Cibinetide-DataSheet-MedChemExpress.pdf
https://www.abmole.com/products/cibinetide.html
https://file.medchemexpress.com/batch_PDF/HY-P0168/Cibinetide-DataSheet-MedChemExpress.pdf
https://www.abmole.com/products/cibinetide.html
https://happyhormonesmd.com/wp-content/uploads/2024/12/ARA-290-Patient-Information.docx.pdf
https://peptidedosages.com/single-peptide-dosages/ara-290-16-mg-vial-dosage-protocol/
https://www.benchchem.com/product/b606681?utm_src=pdf-body
https://www.benchchem.com/product/b606681?utm_src=pdf-body
https://happyhormonesmd.com/wp-content/uploads/2024/12/ARA-290-Patient-Information.docx.pdf
https://www.targetmol.com/compound/cibinetide
https://www.medkoo.com/products/24035
https://happyhormonesmd.com/wp-content/uploads/2024/12/ARA-290-Patient-Information.docx.pdf
https://www.benchchem.com/product/b606681?utm_src=pdf-body
https://www.targetmol.com/compound/cibinetide
https://file.medchemexpress.com/batch_PDF/HY-P0168/Cibinetide-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/ARA290.html
https://happyhormonesmd.com/wp-content/uploads/2024/12/ARA-290-Patient-Information.docx.pdf
https://peptidedosages.com/single-peptide-dosages/ara-290-16-mg-vial-dosage-protocol/
https://www.medchemexpress.com/ARA290.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b606681?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


TFA is a common counterion from the HPLC purification process and can be present in the

lyophilized powder.[2] While it can affect the net weight of the peptide, for most in vitro assays,

the residual TFA levels do not typically cause interference.[2] However, for highly sensitive

cellular or biochemical studies, its presence should be noted.[2] Some suppliers offer TFA-

removed versions of the peptide.[2]

Quantitative Data Summary
Cibinetide Properties

Property Value Source(s)

Molecular Formula C₅₁H₈₄N₁₆O₂₁ [3][4][6]

Molecular Weight 1257.31 g/mol [3][4][5][6]

CAS Number 1208243-50-8 [2][3][4][5][6][7]

Appearance Lyophilized solid [2][5]

Solubility of Cibinetide
Solvent Concentration Notes Source(s)

DMSO
≥ 34 mg/mL (27.04

mM)

Sonication is

recommended to aid

dissolution.

[3][6]

Water > 50 mg/mL [5]

66.67 mg/mL (53.03

mM)

Adjust pH to 8 with

NH₃·H₂O.
[6][8]

0.1 M NaOH
≥ 50 mg/mL (39.77

mM)
[6][8]

PBS 2.5 mg/mL (1.99 mM)

Requires sonication,

warming, and heating

to 37°C.

[6]

Storage and Stability
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Form
Storage
Temperature

Duration Source(s)

Lyophilized Powder -20°C Up to 3 years [1][3][7]

2-8°C Up to 2 years [1]

In Solvent -80°C Up to 1 year [3]

-20°C Up to 1 month [6][10]

Reconstituted

(Bacteriostatic Water)
2-8°C Up to 6 weeks [1]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Cibinetide Stock
Solution in DMSO
Materials:

Cibinetide lyophilized powder

Anhydrous/molecular sieve-dried DMSO

Sterile, conical-bottom polypropylene tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator (optional)

Methodology:

Pre-equilibration: Before opening, allow the vial of lyophilized Cibinetide to equilibrate to

room temperature for 15-20 minutes. This prevents condensation from forming on the

powder.
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Mass Calculation: Determine the required volume of DMSO to achieve a 10 mM stock

solution. Use the following formula:

Volume (mL) = [Mass of Cibinetide (mg) / 1257.31 ( g/mol )] / 10 (mmol/L)

For example, to prepare a 10 mM stock from 1 mg of Cibinetide:

Volume (mL) = [1 mg / 1257.31 mg/mmol] / 10 mmol/L = 0.0795 mL or 79.5 µL

Reconstitution: a. Carefully uncap the vial. b. Using a calibrated micropipette, add the

calculated volume of DMSO to the vial. c. Recap the vial and gently vortex for 10-15 seconds

to mix.

Ensuring Complete Dissolution: a. Visually inspect the solution for any undissolved particles.

b. If particulates are present, sonicate the solution for 5-10 minutes. c. Re-inspect the

solution to ensure it is clear and homogenous.

Aliquoting and Storage: a. Aliquot the stock solution into smaller, single-use volumes in

sterile polypropylene tubes. b. Store the aliquots at -20°C or -80°C. Avoid repeated freeze-

thaw cycles.

Troubleshooting Guide
Q: My Cibinetide powder won't fully dissolve in the solvent. What should I do?

A: If you observe particulates after adding the solvent:

Vortex Thoroughly: Ensure the solution has been vortexed sufficiently.

Sonication: As recommended for DMSO, sonicating the solution can aid in dissolving the

peptide.[3]

Gentle Warming: For aqueous solutions like PBS, gentle warming to 37°C can improve

solubility.[6]

pH Adjustment: For aqueous solutions, especially water, solubility can be pH-dependent.

Adjusting the pH to 8 with a weak base like ammonium hydroxide can significantly improve

solubility.[6][8]
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Solvent Choice: If dissolution issues persist, consider trying a different recommended

solvent.

Q: The reconstituted solution appears cloudy or has precipitates after storage. Is it still usable?

A: Cloudiness or precipitation upon thawing can indicate several issues:

Low Solubility in Buffer: The peptide may be precipitating out of the aqueous buffer used for

your working solution. This can sometimes be resolved by gently warming the solution.

Freeze-Thaw Degradation: Repeated freeze-thaw cycles can degrade the peptide, leading to

aggregation. It is best to use fresh aliquots for each experiment.

Contamination: Microbial contamination can cause cloudiness. If you suspect contamination,

discard the solution. Using sterile techniques and filtered solvents can prevent this.

Q: I'm concerned about the accuracy of my stock solution concentration due to the small

volumes I'm working with. How can I improve accuracy?

A: To improve accuracy when preparing stock solutions:

Start with a Larger Mass: If possible, start with a larger mass of the lyophilized powder (e.g.,

5 mg or 10 mg) to increase the required solvent volume, which reduces the impact of

pipetting errors.

Calibrated Pipettes: Ensure your micropipettes are properly calibrated.

Gravimetric Confirmation: For highly sensitive applications, you can confirm the

concentration by weighing the vial before and after adding the solvent, though this requires a

highly sensitive balance.
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Experimental Workflow for Cibinetide Stock Solution Preparation

Start: Lyophilized Cibinetide

Equilibrate vial to room temperature

Calculate required solvent volume

Add appropriate solvent (e.g., DMSO)

Vortex and/or sonicate to dissolve

Visually inspect for clarity

Particulates Present

Aliquot into single-use tubes

Clear Solution

Store at -20°C or -80°C

End: Ready for use

Click to download full resolution via product page

Caption: Workflow for Preparing Cibinetide Stock Solution.
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Troubleshooting Guide for Cibinetide Solution Preparation

Problem Encountered

Incomplete Dissolution Precipitation After Storage

Vortex Thoroughly

Initial Step

Check solubility in final buffer

First Check

Sonicate Solution

Gentle Warming (if aqueous)

Adjust pH (if aqueous)

Use fresh aliquot (avoid freeze-thaw)

Check for contamination

Click to download full resolution via product page

Caption: Troubleshooting Logic for Cibinetide Solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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